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Compound of Interest

Compound Name: 4-bromo-7-fluoro-1H-indole

Cat. No.: B1275679

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 4-
bromo-7-fluoro-1H-indole (CAS No. 883500-66-1), a halogenated organic compound utilized
in pharmaceutical research and development. Adherence to these procedures is critical to
ensure the safety of laboratory personnel and to maintain environmental compliance. This
guide is intended for researchers, scientists, and drug development professionals.

I. Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of 4-bromo-7-fluoro-1H-
indole is fundamental to safe handling and disposal.

Property Value

CAS Number 883500-66-1

Molecular Formula CsHsBrFEN[1]

Molecular Weight 214.03 g/mol [1]

Appearance Yellow to Brown Sticky Oil to Solid or liquid[2]

Skin irritant (H315), Serious eye irritant (H319),
May cause respiratory irritation (H335)[2][3]

Hazards
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Il. Personal Protective Equipment (PPE)

Prior to handling 4-bromo-7-fluoro-1H-indole for disposal, all personnel must be equipped
with the appropriate personal protective equipment to minimize exposure.

PPE Category Specification

Nitrile rubber gloves are recommended for
Hand Protection handling this compound.[4] Always inspect

gloves for integrity before use.

Chemical safety goggles are mandatory. A face
Eye Protection shield should be worn if there is a risk of

splashing.

) A standard laboratory coat must be worn and
Body Protection
fully buttoned.

If handling outside of a certified chemical fume
_ _ hood or if dust is generated, a NIOSH-approved
Respiratory Protection _ , , _ _
respirator with an organic vapor cartridge is

required.

lll. Step-by-Step Disposal Protocol

The disposal of 4-bromo-7-fluoro-1H-indole must be carried out in a controlled and
systematic manner. As a halogenated organic compound, it requires special handling to
prevent environmental contamination.

1. Waste Segregation:

e Crucially, do not mix 4-bromo-7-fluoro-1H-indole waste with non-halogenated organic
waste.

o Adedicated, clearly labeled hazardous waste container must be designated for
"Halogenated Organic Waste."

2. Containerization:
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o Use a chemically compatible container, typically a high-density polyethylene (HDPE) or glass
bottle with a secure screw cap.

» Ensure the container is in good condition and free from leaks or contamination.
3. Labeling:

o Affix a "Hazardous Waste" label to the container before adding any waste.

e The label must include:

The full chemical name: "4-bromo-7-fluoro-1H-indole"

[e]

The concentration or amount of the waste.

o

[¢]

The associated hazards (e.g., "Irritant™).

The date of accumulation.

[e]

4. Accumulation and Storage:

» Store the waste container in a designated satellite accumulation area within the laboratory.
e The storage area should be a secondary containment bin to capture any potential leaks.

o Keep the container tightly sealed except when adding waste.

5. Final Disposal:

¢ Once the container is full or has reached the end of its accumulation period (as per
institutional guidelines), arrange for its collection by the institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.

e The primary method of disposal for halogenated organic compounds is high-temperature
incineration at a permitted facility.

IV. Emergency Procedures: Spill and Exposure
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In the event of a spill or personnel exposure, immediate and appropriate action is necessary to
mitigate harm.

A. Spill Cleanup Protocol:

o Evacuate and Secure: Alert personnel in the immediate area and restrict access.

o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.
o Don PPE: Wear the personal protective equipment outlined in Section II.

o Containment: For solid spills, carefully sweep up the material and place it into the designated
halogenated waste container. Avoid creating dust. If it is an oil or liquid, absorb the spill with
an inert material (e.g., vermiculite, sand, or commercial sorbent pads).

o Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol or acetone),
followed by soap and water. All cleaning materials must be disposed of as halogenated
hazardous waste.

o Reporting: Report the spill to the laboratory supervisor and the EHS department.
B. Personnel Exposure:

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station. Seek immediate medical attention.[5]

o Skin Contact: Wash the affected area thoroughly with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

V. Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 4-
bromo-7-fluoro-1H-indole.

Disposal Workflow for 4-bromo-7-fluoro-1H-indole

Generation of
4-bromo-7-fluoro-1H-indole Waste

Prepare and label a new,
compatible waste container.

Transfer waste to the
container in a fume hood.

Securely seal the container.

l

Store in a designated satellite
accumulation area with
secondary containment.

Contact EHS or a licensed
waste disposal contractor
for pickup.

Waste properly disposed
via incineration.
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Caption: Disposal workflow for 4-bromo-7-fluoro-1H-indole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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